Cas no 1346599-12-9 (2-(Acetylamino)-1,2,3,4-tetrahydro-5,8-dimethoxy-2-naphthalenecarboxylic Acid-13C)

• Product Name: 2-(Acetylamino)-1,2,3,4-tetrahydro-5,8-dimethoxy-2-naphthalenecarboxylic Acid-13C
• CAS No: 1346599-12-9
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 4555088
• Update Time: 2025-05-19

2-(Acetylamino)-1,2,3,4-tetrahydro-5,8-dimethoxy-2-naphthalenecarboxylic Acid-13C Chemical and Physical Properties

Names and Identifiers

• 2-(Acetylamino)-1,2,3,4-tetrahydro-5,8-dimethoxy-2-naphthalenecarboxylic Acid-13C

• Inchi： 1S/C15H19NO5/c1-9(17)16-15(14(18)19)7-6-10-11(8-15)13(21-3)5-4-12(10)20-2/h4-5H,6-8H2,1-3H3,(H,16,17)(H,18,19)/t15-/m0/s1
• InChI Key： ODABCKMSNZLGFO-HNNXBMFYSA-N
• SMILES： c1c(OC)c2C[C@](NC(C)=O)(C(O)=O)CCc2c(OC)c1

Additional information on 2-(Acetylamino)-1,2,3,4-tetrahydro-5,8-dimethoxy-2-naphthalenecarboxylic Acid-13C

Comprehensive Guide to 2-(Acetylamino)-1,2,3,4-tetrahydro-5,8-dimethoxy-2-naphthalenecarboxylic Acid-13C (CAS No. 1346599-12-9)

2-(Acetylamino)-1,2,3,4-tetrahydro-5,8-dimethoxy-2-naphthalenecarboxylic Acid-13C (CAS No. 1346599-12-9) is a specialized 13C-labeled compound widely used in pharmaceutical research, metabolic studies, and analytical chemistry. This compound is particularly valuable for isotope labeling experiments, enabling researchers to track molecular pathways with high precision. Its unique structure, featuring an acetylated amino group and dimethoxy-substituted naphthalene ring, makes it a versatile intermediate in drug discovery and development.

The growing demand for isotopically labeled compounds like 2-(Acetylamino)-1,2,3,4-tetrahydro-5,8-dimethoxy-2-naphthalenecarboxylic Acid-13C is driven by advancements in NMR spectroscopy and mass spectrometry. Researchers frequently search for "13C-labeled pharmaceutical intermediates" or "stable isotope applications in drug development," highlighting the relevance of this compound in modern scientific inquiries. Its role in metabolic flux analysis and tracer studies further underscores its importance in biochemistry and medicinal chemistry.

One of the key advantages of 2-(Acetylamino)-1,2,3,4-tetrahydro-5,8-dimethoxy-2-naphthalenecarboxylic Acid-13C is its high isotopic purity, which ensures accurate results in quantitative analysis. Laboratories often prioritize compounds with minimal isotopic dilution, making this 13C-enriched derivative a preferred choice. Additionally, its stability under standard laboratory conditions allows for long-term storage without significant degradation, a critical factor for reproducibility in research.

From a synthetic perspective, the preparation of 2-(Acetylamino)-1,2,3,4-tetrahydro-5,8-dimethoxy-2-naphthalenecarboxylic Acid-13C involves meticulous control over reaction conditions to preserve the 13C label. Chemists frequently explore "synthetic routes for labeled naphthalene derivatives" or "efficient acetylation techniques" to optimize yields and purity. The compound’s compatibility with various coupling reactions also makes it a valuable building block for more complex molecular architectures.

In the pharmaceutical industry, 2-(Acetylamino)-1,2,3,4-tetrahydro-5,8-dimethoxy-2-naphthalenecarboxylic Acid-13C is often employed in drug metabolism studies and pharmacokinetic research. Its ability to serve as a tracer helps elucidate the metabolic fate of drug candidates, addressing common search queries like "how to track drug metabolites using isotopes." This application is particularly relevant in the development of CNS-targeting therapeutics, where understanding blood-brain barrier penetration is crucial.

Environmental and regulatory considerations also play a role in the use of 13C-labeled compounds. Unlike radioactive isotopes, 2-(Acetylamino)-1,2,3,4-tetrahydro-5,8-dimethoxy-2-naphthalenecarboxylic Acid-13C poses no radiation hazards, aligning with the increasing focus on "green chemistry principles" and "sustainable laboratory practices." This aspect makes it a safer alternative for long-term studies and routine analytical workflows.

Looking ahead, the demand for 2-(Acetylamino)-1,2,3,4-tetrahydro-5,8-dimethoxy-2-naphthalenecarboxylic Acid-13C is expected to rise, driven by innovations in precision medicine and personalized therapeutics. Researchers are increasingly interested in "isotope-enhanced drug formulations" and "targeted delivery systems," where this compound’s properties can provide significant insights. As analytical techniques continue to evolve, the role of 13C-labeled intermediates in scientific discovery will only expand.

For laboratories and institutions seeking reliable sources of 2-(Acetylamino)-1,2,3,4-tetrahydro-5,8-dimethoxy-2-naphthalenecarboxylic Acid-13C, quality assurance is paramount. Certificates of analysis detailing isotopic enrichment and chemical purity are essential to ensure experimental validity. Suppliers specializing in custom-labeled compounds often cater to these needs, offering tailored solutions for specific research applications.

In summary, 2-(Acetylamino)-1,2,3,4-tetrahydro-5,8-dimethoxy-2-naphthalenecarboxylic Acid-13C (CAS No. 1346599-12-9) is a pivotal tool in contemporary scientific research. Its applications span drug development, metabolic engineering, and analytical chemistry, addressing critical questions in both academia and industry. By leveraging its isotopic labeling capabilities, researchers can unlock new dimensions of molecular understanding, paving the way for groundbreaking discoveries.